1-amino-3-[4-(methoxycarbonyl)benzyl]-2-methyl-3H-benzimidazol-1-ium

• Molecular Formula: C17H18N3O2+
• Molecular Weight: 296.34 g/mol
• IUPAC Name: methyl 4-[(3-amino-2-methylbenzimidazol-1-ium-1-yl)methyl]benzoate
• InChI: InChI=1S/C17H18N3O2/c1-12-19(15-5-3-4-6-16(15)20(12)18)11-13-7-9-14(10-8-13)17(21)22-2/h3-10H,11,18H2,1-2H3/q+1
• InChI Key: MDHLUBUFKPJUGZ-UHFFFAOYSA-N
• SMILES: CC1=[N+](C2=CC=CC=C2N1N)CC3=CC=C(C=C3)C(=O)OC

Description

1-amino-3-[4-(methoxycarbonyl)benzyl]-2-methyl-3H-benzimidazol-1-ium is a chemical compound that belongs to the benzimidazole class. This compound has attracted significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-amino-3-[4-(methoxycarbonyl)benzyl]-2-methyl-3H-benzimidazol-1-ium is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes or signaling pathways involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, inhibit the production of inflammatory cytokines, and reduce oxidative stress. Furthermore, this compound has been shown to have low toxicity in normal cells, suggesting its potential as a safe and effective treatment option.

Advantages and Limitations for Lab Experiments

One advantage of using 1-amino-3-[4-(methoxycarbonyl)benzyl]-2-methyl-3H-benzimidazol-1-ium in lab experiments is its potential as a fluorescent probe for detecting metal ions. However, its synthesis method is complex and time-consuming, which may limit its use in some experiments. Furthermore, more research is needed to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for research on 1-amino-3-[4-(methoxycarbonyl)benzyl]-2-methyl-3H-benzimidazol-1-ium. One direction is to further investigate its anti-cancer properties and potential use as a cancer treatment. Another direction is to explore its potential use as an anti-inflammatory agent for treating inflammatory diseases such as arthritis. Furthermore, more research is needed to fully understand its mechanism of action and potential applications as a fluorescent probe for detecting metal ions.

Synthesis Methods

The synthesis of 1-amino-3-[4-(methoxycarbonyl)benzyl]-2-methyl-3H-benzimidazol-1-ium can be achieved through a multistep process. The first step involves the reaction between 4-(methoxycarbonyl)benzaldehyde and o-phenylenediamine to form 4-(methoxycarbonyl)benzyl-o-phenylenediamine. The second step involves the reaction between 4-(methoxycarbonyl)benzyl-o-phenylenediamine and methyl iodide to form the desired compound.

Scientific Research Applications

1-amino-3-[4-(methoxycarbonyl)benzyl]-2-methyl-3H-benzimidazol-1-ium has potential applications in various scientific research fields. It has been studied for its anti-cancer properties, with promising results in inhibiting the growth of cancer cells. It has also been studied for its anti-inflammatory properties, with potential applications in treating inflammatory diseases such as arthritis. Furthermore, this compound has been studied for its potential use as a fluorescent probe for detecting metal ions.